Cas no 2418692-24-5 (4-(methoxycarbonyl)-2-oxabicyclo2.2.1heptane-1-carboxylic acid)

• Product Name: 4-(methoxycarbonyl)-2-oxabicyclo2.2.1heptane-1-carboxylic acid
• CAS No: 2418692-24-5
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• MDL: MFCD32679024
• CID: 5668038
• PubChem ID: 154577223
• Update Time: 2026-03-11

4-(methoxycarbonyl)-2-oxabicyclo2.2.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxycarbonyl-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid
• 4-(METHOXYCARBONYL)-2-OXABICYCLO[2.2.1]HEPTANE-1-CARBOXYLIC ACID
• EN300-26860695
• AT20264
• 2418692-24-5
• 4-Methyl 2-oxabicyclo[2.2.1]heptane-1,4-dicarboxylate
• 4-(methoxycarbonyl)-2-oxabicyclo2.2.1heptane-1-carboxylic acid
• 4-(methoxycarbonyl)-2-oxabicyclo[2.2.1]heptane-1-carboxylicacid

• MDL： MFCD32679024
• Inchi： 1S/C9H12O5/c1-13-7(12)8-2-3-9(4-8,6(10)11)14-5-8/h2-5H2,1H3,(H,10,11)
• InChI Key： BIJHGPPEVKOFMX-UHFFFAOYSA-N
• SMILES： O1CC2(C(=O)OC)CCC1(C(=O)O)C2

Computed Properties

• Exact Mass: 200.06847348g/mol
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.475±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 319.7±32.0 °C(Predicted)
• pka: 3.38±0.40(Predicted)

Additional information on 4-(methoxycarbonyl)-2-oxabicyclo2.2.1heptane-1-carboxylic acid

Research Brief on 4-(methoxycarbonyl)-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid (CAS: 2418692-24-5): Recent Advances and Applications

The compound 4-(methoxycarbonyl)-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid (CAS: 2418692-24-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold, characterized by a fused oxabicyclo[2.2.1]heptane core, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs. Recent studies have explored its utility in modulating key biological pathways, making it a promising candidate for further investigation.

One of the most notable advancements involves the application of this compound in the design of novel prodrugs targeting inflammatory diseases. Researchers have demonstrated that the ester moiety (methoxycarbonyl) and the carboxylic acid group in 4-(methoxycarbonyl)-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid can be strategically modified to enhance bioavailability and tissue specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a precursor for cyclooxygenase-2 (COX-2) inhibitors, showcasing improved pharmacokinetic profiles compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its pharmacological potential, the compound's synthetic accessibility has been a focal point of recent research. A team at the University of Cambridge developed an efficient enantioselective synthesis route for 4-(methoxycarbonyl)-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid, achieving high yields (>85%) and optical purity (>99% ee) via a catalytic asymmetric Diels-Alder reaction. This methodological breakthrough, detailed in a 2024 Organic Letters publication, has significant implications for scalable production and downstream derivatization.

Furthermore, computational studies have shed light on the compound's conformational dynamics and its interactions with biological targets. Molecular docking simulations reveal that the rigid bicyclic framework of 4-(methoxycarbonyl)-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid facilitates selective binding to enzymes involved in lipid metabolism, particularly phospholipase A2 (PLA2). These findings, corroborated by in vitro assays, suggest its potential as a scaffold for designing next-generation antiatherosclerotic agents.

Despite these promising developments, challenges remain in optimizing the compound's metabolic stability and minimizing off-target effects. Ongoing research aims to address these limitations through structural refinements, such as the introduction of fluorine substituents to modulate electronic properties and improve resistance to hepatic degradation. Collaborative efforts between academia and industry are expected to accelerate the translation of this research into clinical applications, particularly in the areas of chronic inflammation and metabolic disorders.

In conclusion, 4-(methoxycarbonyl)-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid (CAS: 2418692-24-5) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications—from prodrug design to enzyme inhibition—underscore the importance of bicyclic architectures in modern medicinal chemistry. Future studies will likely focus on expanding its therapeutic scope and refining synthetic protocols to meet industrial demands.